Cas no 37777-90-5 (2-(4,5-Dichloro-2-nitrophenyl)acetic acid)
2-(4,5-Dichloro-2-nitrophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,5-Dichloro-2-nitrophenyl)acetic acid
- 4,5-dichloro-2-nitrophenylacetic acid
- DICHLORONITROPHENYLACETICACID
- 2-nitro-4,5-dichlorophenylacetic acid
- 4,5-Dichlor-2-nitro-phenylessigsaeure
- 4,5-Dichloro-2-nitro-phenylacetic acid
- 3,4-Dichloro-6-nitrophenylaceticacid
- NSC 54852
-
- MDL: MFCD07366549
- Inchi: 1S/C8H5Cl2NO4/c9-5-1-4(2-8(12)13)7(11(14)15)3-6(5)10/h1,3H,2H2,(H,12,13)
- InChI Key: NIBVBDGBJQMRNF-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1)CC(=O)O)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 248.96000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- Melting Point: 127-130°
- Boiling Point: 388℃/760mmHg
- PSA: 83.12000
- LogP: 3.05190
2-(4,5-Dichloro-2-nitrophenyl)acetic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
2-(4,5-Dichloro-2-nitrophenyl)acetic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(4,5-Dichloro-2-nitrophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B426218-50mg |
2-(4,5-Dichloro-2-nitrophenyl)acetic Acid |
37777-90-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B426218-100mg |
2-(4,5-Dichloro-2-nitrophenyl)acetic Acid |
37777-90-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B426218-500mg |
2-(4,5-Dichloro-2-nitrophenyl)acetic Acid |
37777-90-5 | 500mg |
$ 160.00 | 2022-06-07 | ||
| abcr | AB257793-500 mg |
2-(4,5-Dichloro-2-nitrophenyl)acetic acid, 95%; . |
37777-90-5 | 95% | 500mg |
€132.00 | 2023-06-22 | |
| abcr | AB257793-1 g |
2-(4,5-Dichloro-2-nitrophenyl)acetic acid, 95%; . |
37777-90-5 | 95% | 1g |
€140.70 | 2022-03-03 | |
| eNovation Chemicals LLC | D640700-10G |
2-(4,5-Dichloro-2-nitrophenyl)acetic acid |
37777-90-5 | 95% | 10g |
$1000 | 2024-08-03 | |
| Key Organics Ltd | 7T-0205-1MG |
2-(4,5-dichloro-2-nitrophenyl)acetic acid |
37777-90-5 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 7T-0205-5MG |
2-(4,5-dichloro-2-nitrophenyl)acetic acid |
37777-90-5 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 7T-0205-10MG |
2-(4,5-dichloro-2-nitrophenyl)acetic acid |
37777-90-5 | >95% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 7T-0205-0.5G |
2-(4,5-dichloro-2-nitrophenyl)acetic acid |
37777-90-5 | >95% | 0.5g |
£55.00 | 2025-02-09 |
2-(4,5-Dichloro-2-nitrophenyl)acetic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-(4,5-Dichloro-2-nitrophenyl)acetic acid
Introduction to 2-(4,5-Dichloro-2-nitrophenyl)acetic acid (CAS No. 37777-90-5)
2-(4,5-Dichloro-2-nitrophenyl)acetic acid, also known by its CAS number 37777-90-5, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichloronitrophenyl group attached to an acetic acid moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.
The chemical structure of 2-(4,5-Dichloro-2-nitrophenyl)acetic acid is of particular interest due to its potential as a lead compound in drug discovery. The dichloronitrophenyl group is known for its ability to interact with specific biological targets, making it a valuable scaffold for the development of new pharmaceutical agents. Recent studies have highlighted the compound's activity against various microbial and inflammatory targets, suggesting its potential as an antibacterial or anti-inflammatory agent.
In the realm of medicinal chemistry, the synthesis and modification of 2-(4,5-Dichloro-2-nitrophenyl)acetic acid have been extensively explored. Researchers have developed various synthetic routes to produce this compound efficiently and in high purity. One notable method involves the nitration of 4,5-dichlorophenol followed by esterification and subsequent hydrolysis to yield the final product. These synthetic strategies not only enhance the availability of the compound but also facilitate the creation of analogs with improved pharmacological properties.
The biological activity of 2-(4,5-Dichloro-2-nitrophenyl)acetic acid has been investigated in several preclinical studies. In vitro assays have demonstrated its potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, it has shown promising anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. These findings suggest that the compound could be a valuable candidate for further development into therapeutic agents.
Clinical trials are a crucial step in evaluating the safety and efficacy of new compounds. While specific clinical trials for 2-(4,5-Dichloro-2-nitrophenyl)acetic acid are still in early stages, preliminary results are encouraging. Preclinical data indicate that the compound has a favorable safety profile and exhibits low toxicity at therapeutic concentrations. This makes it a promising candidate for advancing to human trials.
The potential applications of 2-(4,5-Dichloro-2-nitrophenyl)acetic acid extend beyond its antibacterial and anti-inflammatory properties. Recent research has explored its use in combination therapies, where it can enhance the effectiveness of existing drugs by targeting multiple pathways simultaneously. For example, combining this compound with antibiotics can help overcome resistance issues and improve treatment outcomes.
In addition to its therapeutic potential, 2-(4,5-Dichloro-2-nitrophenyl)acetic acid has also been studied for its environmental impact. Environmental scientists are interested in understanding how this compound behaves in natural systems and whether it poses any risks to ecosystems. Initial studies suggest that while it is stable under certain conditions, it can be biodegraded by specific microorganisms, reducing its environmental persistence.
The future of research on 2-(4,5-Dichloro-2-nitrophenyl)acetic acid is promising. Ongoing studies aim to optimize its pharmacokinetic properties, enhance its bioavailability, and explore new delivery methods. These efforts are expected to bring this compound closer to clinical use and potentially lead to new treatments for various diseases.
In conclusion, 2-(4,5-Dichloro-2-nitrophenyl)acetic acid (CAS No. 37777-90-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development into therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs.
37777-90-5 (2-(4,5-Dichloro-2-nitrophenyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)